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Compound of Interest

Ethyl 2-chloro-2-
Compound Name:
fluorocyclopropanecarboxylate

Cat. No.: B172421

Essential Safety and Handling Guide for Ethyl 2-
chloro-2-fluorocyclopropanecarboxylate

Disclaimer: No specific Safety Data Sheet (SDS) for Ethyl 2-chloro-2-
fluorocyclopropanecarboxylate (CAS No. 155051-93-7) was publicly available at the time of
this writing. The following guidance is based on the chemical's structure, which includes a
halogenated cyclopropane ring and an ester functional group, as well as safety protocols for
analogous compounds. This information is intended for qualified researchers, scientists, and
drug development professionals and must be supplemented by a thorough internal risk
assessment before handling this chemical.

Immediate Safety and Hazard Information

Based on data from structurally related compounds, Ethyl 2-chloro-2-
fluorocyclopropanecarboxylate is anticipated to be a skin and eye irritant and may cause
respiratory irritation.[1][2] Halogenated organic compounds can be toxic if swallowed, inhaled,
or in contact with skin. The cyclopropane ring introduces strain, which may increase reactivity.

Predicted Physicochemical Data:
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Property Predicted Value
Molecular Formula C6HBCIFO2
Molecular Weight 166.58 g/mol
Boiling Point 173.2+40.0 °C
Density 1.27 £ 0.1 g/cm3

Source: Chongging Chemdad Co., Ltd.[3]

Personal Protective Equipment (PPE)

A comprehensive approach to personal protection is mandatory when handling Ethyl 2-chloro-

2-fluorocyclopropanecarboxylate.
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] Specifications and Best
Body Part Required PPE .
Practices

Goggles should meet ANSI
Z87.1 standards. A face shield
Chemical Splash Goggles and should be worn over goggles,
Eyes/Face ) . .
Face Shield especially when handling
larger quantities or when there

is a splash hazard.[1][4]

Nitrile or butyl rubber gloves
are recommended.[1]
Regularly inspect gloves for
) ) any signs of degradation or
Hands Chemical-Resistant Gloves

punctures and change them
immediately if contaminated.[1]
Consider double-gloving for

added protection.[2]

A flame-resistant, low-
permeability lab coat with a
Body Laboratory Coat solid front, long sleeves, and
tight-fitting cuffs should be
worn and fully buttoned.[1][5]

Use a NIOSH-approved
respirator with appropriate
cartridges if working in a poorly
ventilated area or if aerosols

Respiratory Respirator (if necessary) are generated.[1] Engineering
controls, such as a chemical
fume hood, are the preferred
method for minimizing

inhalation exposure.[1]

Operational Plan: Step-by-Step Handling
Procedures
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Adherence to a strict operational workflow is critical to minimize exposure and ensure a safe
laboratory environment.

1. Preparation:

e Conduct all work with this compound in a certified chemical fume hood to ensure adequate
ventilation.[1][2]

o Assemble all necessary equipment and reagents before commencing the experiment.

o Ensure that appropriate spill cleanup materials, such as inert absorbent material (sand or
vermiculite), are readily available.[2]

e An eyewash station and safety shower should be in the immediate vicinity.[4]
2. Handling:

e Don all required PPE as outlined in the table above.

e Ground and bond containers when transferring material to prevent static discharges.[6]
» Avoid the formation and inhalation of vapors or aerosols.[1]

e Do not eat, drink, or smoke in the laboratory.[1]

e Wash hands thoroughly after handling the compound.[1]

3. Post-Handling:

» Decontaminate all work surfaces after use.

o Properly remove and dispose of contaminated PPE.

e Wash hands and any exposed skin thoroughly.

Disposal Plan

Hazardous waste must be managed from “cradle to grave,” meaning it is tracked from
generation to final disposal.[7]
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Waste Collection:

« All waste materials, including contaminated PPE, leftover chemicals, and empty containers,
should be collected in a designated, labeled, and sealed container.[1]

« Ethyl 2-chloro-2-fluorocyclopropanecarboxylate is a halogenated organic compound.
Therefore, it must be disposed of in a designated "halogenated waste" container.[8][9]

« Do not mix halogenated waste with non-halogenated waste unless specifically permitted by
your institution's waste disposal guidelines.[9] Some institutions may allow mixing.[10]

e Waste containers must be kept closed except when adding waste and stored in a well-
ventilated area, preferably with secondary containment.[7][9]

Waste Disposal:
o Follow all local, state, and federal regulations for the disposal of hazardous chemical waste.

e Hand over waste containers to your institution's Environmental Health and Safety (EHS)
department for final disposal.

Experimental Workflow Diagram
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Workflow for Handling Ethyl 2-chloro-2-fluorocyclopropanecarboxylate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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